7-methoxy-2-(3-nitrobenzylidene)-3,4-dihydro-2H-napthalen-1-one

• Molecular Formula: C18H15NO4
• Molecular Weight: 309.3 g/mol
• IUPAC Name: 7-methoxy-2-[(3-nitrophenyl)methylidene]-3,4-dihydronaphthalen-1-one
• InChI: InChI=1S/C18H15NO4/c1-23-16-8-7-13-5-6-14(18(20)17(13)11-16)9-12-3-2-4-15(10-12)19(21)22/h2-4,7-11H,5-6H2,1H3
• InChI Key: DFKKARANGCUIMA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CCC(=CC3=CC(=CC=C3)[N+](=O)[O-])C2=O)C=C1

Description

7-methoxy-2-(3-nitrobenzylidene)-3,4-dihydro-2H-napthalen-1-one is a useful research compound. Its molecular formula is C18H15NO4 and its molecular weight is 309.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.5 mL (30.1 mmol) of pyrrolidine were added to a room temperature (about 25° C.) solution of 5.30 g (30.1 mmol) of 7-methoxy-1-tetraione and 4.55 g (30.1 mmol) of 3-nitrobenzaldehyde in 25 mL methanol. The reaction flask was fitted with a soxhlet extractor containing a thimble filled with 3 Å molecular sieves and a reflux condenser was placed on top of the soxhlet extractor. The reaction mixture was heated to reflux under N2 for 18 hours, cooled to room temperature and filtered. The precipitate was washed twice with CH3OH, and then dried on the funnel for 24 hours to yield 6.62 g of light tan powder. (71% yield).